Food safety and toxicology labs relying on mixed-isomer lysinoalanine standards face quantification errors and confounded nephrotoxicity results. (S,S)-Lysinoalanine (CAS 23250-50-2) provides guaranteed stereoisomer purity to resolve these analytical challenges. • Enables accurate HPLC/GC calibration for processed food analysis (infant formula, caseinates, alkali-treated proteins) • Serves as a definitive test article in stereospecific nephrotoxicity studies, free from (S,R)-isomer interference • Supplied with full analytical documentation for immediate method validation and regulatory compliance.
(S,S)-Lysinoalanine is the specific stereoisomer of the unnatural amino acid lysinoalanine (LAL) formed from the cross-linking of L-lysine with dehydroalanine. This reaction occurs in food proteins during processing, particularly under conditions of high heat and/or alkalinity. LAL exists as a mixture of diastereomers, primarily (S,S)-LAL and (S,R)-LAL, due to the stereochemistry of its parent amino acids. The procurement of stereoisomerically pure (S,S)-Lysinoalanine is critical for its primary applications as a high-purity analytical standard for food quality control and as a reference material for toxicological studies investigating the compound's nephrotoxic effects.
Substituting pure (S,S)-Lysinoalanine with a generic, mixed-isomer standard or a crude protein hydrolysate is inadequate for reliable scientific outcomes. The different stereoisomers of lysinoalanine, such as (S,R)-LAL, exhibit distinct toxicological profiles and chromatographic behaviors. Using a racemic or uncharacterized mixture leads to inaccurate quantification in food safety analyses and confounds toxicological assessments, as the biological effects, particularly nephrotoxicity, are known to be stereospecific. Therefore, for developing validated analytical methods or conducting precise toxicological studies, the procurement of the specific (S,S)-isomer is a prerequisite for reproducible and accurate results.
The development of reliable analytical methods for food safety requires pure, stereoisomerically defined standards. Chromatographic techniques, such as HPLC and GC, are capable of separating lysinoalanine diastereomers. Using a mixed-isomer or racemic standard instead of pure (S,S)-Lysinoalanine prevents the accurate calibration and validation needed to quantify the specific isomer formed from L-lysine in food matrices, which is essential for exposure assessment. The limit of detection (LOD) and limit of quantification (LOQ) for lysinoalanine in protein have been established at 50 ppm and 152 ppm, respectively, using GC-FID, demonstrating the sensitivity required in these analyses.
| Evidence Dimension | Analytical Method Requirement |
| Target Compound Data | Required as a pure, single-isomer standard for accurate calibration, peak identification, and method validation (e.g., HPLC, GC). |
| Comparator Or Baseline | Racemic or mixed-isomer lysinoalanine standard. |
| Quantified Difference | Qualitative; use of mixed isomers prevents accurate quantification of the target (S,S) isomer. |
| Conditions | Standard analytical laboratory workflows for food safety testing and quality control, such as GC-FID or HPLC. |
Procurement of the pure (S,S)-isomer is non-negotiable for laboratories developing or running validated analytical tests for food quality and safety compliance.
The toxicological effects of lysinoalanine, specifically nephrocytomegaly (enlargement of kidney cells), are stereospecific. Early research identified that out of the four possible stereoisomers, the toxic effects observed in rats were primarily attributed to one specific diastereomer formed from L-lysine. While nomenclature has evolved, the core finding remains that biological activity is isomer-dependent. Studies feeding rats alkali-treated soy protein containing 2,630 ppm of total LAL resulted in significant nuclear and cytoplasmic enlargement of pars recta cells in the kidney, an effect not seen in control groups. Therefore, using a mixed-isomer preparation would confound results and prevent accurate assessment of the risk associated with the (S,S)-isomer found in foods.
| Evidence Dimension | Nephrotoxicity (Cytomegaly) |
| Target Compound Data | The specific diastereomer derived from L-lysine is responsible for inducing nephrotoxic effects. |
| Comparator Or Baseline | Other lysinoalanine stereoisomers or a racemic mixture. |
| Quantified Difference | Qualitative but definitive: toxicity is attributed to a specific stereoisomer, making mixed-isomer studies unreliable. |
| Conditions | In vivo feeding studies in rats with alkali-treated soy protein. |
For accurate toxicological risk assessment, researchers must procure the specific (S,S)-isomer to isolate its biological effects from less active or inactive isomers.
The mechanism of lysinoalanine toxicity has been linked to its ability to chelate essential metal ions, potentially removing them from the active sites of metalloenzymes. Importantly, this chelating ability differs between stereoisomers. One study estimated that the L-lysino-D-alanine (LD-LAL) isomer is approximately fourfold more potent at binding copper than the L-lysino-L-alanine (LL-LAL) isomer, now understood as (S,S)-Lysinoalanine. Specifically, in-vivo concentrations of 27 µM for the LD-isomer versus 100 µM for the LL-isomer were estimated to be required to displace histidine as a major carrier of copper. This quantitative difference highlights that biochemical studies on enzyme inhibition or metal ion disruption require isomerically pure compounds to yield meaningful data.
| Evidence Dimension | Concentration required to displace histidine as a major copper carrier |
| Target Compound Data | 100 µM ((S,S)-Lysinoalanine or LL-LAL) |
| Comparator Or Baseline | 27 µM ((S,R)-Lysinoalanine or LD-LAL) |
| Quantified Difference | The (S,S)-isomer is ~3.7 times less potent at copper binding than the (S,R)-isomer in this model. |
| Conditions | In-vivo estimation model based on copper-binding properties. |
This evidence demonstrates that the isomers are not biochemically interchangeable, making the procurement of pure (S,S)-Lysinoalanine essential for mechanism-of-action studies.
Use as a certified reference material for the calibration of HPLC or GC systems to accurately quantify (S,S)-Lysinoalanine levels in processed foods such as infant formula, caseinates, and alkali-treated vegetable proteins. This is critical for food manufacturers and regulatory bodies monitoring process-induced contaminants.
Employ as the definitive test article in in-vivo and in-vitro studies to investigate the specific mechanisms of nephrotoxicity caused by the naturally occurring (S,S)-isomer. This allows for precise dose-response analysis without confounding effects from other stereoisomers.
Utilize in biochemical assays to study the specific interaction of (S,S)-Lysinoalanine with metalloenzymes and compare its metal-chelating activity against other isomers like (S,R)-Lysinoalanine. This is essential for elucidating the molecular basis of its biological effects.